Cas no 83794-86-9 ((3-sulfanylphenyl)methanol)
(3-sulfanylphenyl)methanol structure
Product Name:(3-sulfanylphenyl)methanol
CAS No:83794-86-9
MF:C7H8OS
MW:140.202820777893
MDL:MFCD08437610
CID:709318
PubChem ID:12813879
Update Time:2025-04-19
(3-sulfanylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-mercapto-
- (3-sulfanylphenyl)methanol
- 3-Mercaptobenzylalcohol
- (3-mercapto-phenyl)-methanol
- (3-sulfanylphenyl)methan-1-ol
- 3-hydroxymethylthiophenol
- 3-mercaptobenzenemethanol
- Benzenemethanol,3-mercapto
- 2,2-THIOBIS(4,6-DICHLOROPHENOL)DISODIUMSALT
- (3-mercaptophenyl)methanol
- 83794-86-9
- Benzenemethanol, 3-mercapto-
- IIPCTBAMTPCGJK-UHFFFAOYSA-N
- AKOS006290617
- SCHEMBL1424380
- DTXSID10510529
- EN300-215195
- 3-Mercaptobenzyl alcohol
- m-(Hydroxymethyl)thiophenol
- CS-0456100
-
- MDL： MFCD08437610
- Inchi： 1S/C7H8OS/c8-5-6-2-1-3-7(9)4-6/h1-4,8-9H,5H2
- InChI Key： IIPCTBAMTPCGJK-UHFFFAOYSA-N
- SMILES： SC1=CC=CC(CO)=C1
Computed Properties
- Exact Mass: 140.03000
- Monoisotopic Mass: 140.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 59.03000
- LogP: 1.46760
(3-sulfanylphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR200072-1g |
(3-Sulphanylphenyl)methanol |
83794-86-9 | 1g |
£288.00 | 2024-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526767-1g |
(3-Mercaptophenyl)methanol |
83794-86-9 | 98% | 1g |
￥2986.00 | 2024-07-28 | |
| A2B Chem LLC | AC40485-50mg |
Benzenemethanol,3-mercapto- |
83794-86-9 | 88% | 50mg |
$278.00 | 2024-04-19 | |
| A2B Chem LLC | AC40485-100mg |
Benzenemethanol,3-mercapto- |
83794-86-9 | 88% | 100mg |
$317.00 | 2024-04-19 | |
| A2B Chem LLC | AC40485-250mg |
Benzenemethanol,3-mercapto- |
83794-86-9 | 88% | 250mg |
$366.00 | 2024-04-19 | |
| A2B Chem LLC | AC40485-500mg |
Benzenemethanol,3-mercapto- |
83794-86-9 | 88% | 500mg |
$462.00 | 2024-04-19 | |
| A2B Chem LLC | AC40485-1g |
Benzenemethanol,3-mercapto- |
83794-86-9 | 88% | 1g |
$536.00 | 2024-04-19 | |
| A2B Chem LLC | AC40485-2.5g |
Benzenemethanol,3-mercapto- |
83794-86-9 | 88% | 2.5g |
$857.00 | 2024-04-19 | |
| A2B Chem LLC | AC40485-5g |
Benzenemethanol,3-mercapto- |
83794-86-9 | 93% | 5g |
$1171.00 | 2023-12-30 | |
| A2B Chem LLC | AC40485-10g |
Benzenemethanol,3-mercapto- |
83794-86-9 | 93% | 10g |
$1640.00 | 2023-12-30 |
(3-sulfanylphenyl)methanol Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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